4-methyl-3-sulfanylpentan-1-ol
Description
4-methyl-3-sulfanylpentan-1-ol is a chemical compound with the molecular formula C6H14OS . It has a molecular weight of 134.24 .
Molecular Structure Analysis
The molecular structure of 4-methyl-3-sulfanylpentan-1-ol can be represented by the InChI string:InChI=1S/C6H14OS/c1-5(2)6(8)3-4-7/h5-8H,3-4H2,1-2H3 . This indicates that the molecule consists of 6 carbon atoms, 14 hydrogen atoms, and 1 sulfur atom . Physical And Chemical Properties Analysis
The boiling point of 4-methyl-3-sulfanylpentan-1-ol is predicted to be 205.0±23.0 °C, and its density is predicted to be 0.959±0.06 g/cm3 . Its pKa value is predicted to be 10.38±0.10 .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-methyl-3-sulfanylpentan-1-ol can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "4-methyl-3-penten-2-one", "Sodium borohydride", "Hydrogen sulfide", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water", "Ethanol" ], "Reaction": [ "Step 1: 4-methyl-3-penten-2-one is reacted with sodium borohydride in ethanol to yield 4-methyl-3-pentanol.", "Step 2: 4-methyl-3-pentanol is reacted with hydrogen sulfide in the presence of sodium hydroxide to yield 4-methyl-3-sulfanylbutan-1-ol.", "Step 3: 4-methyl-3-sulfanylbutan-1-ol is reacted with hydrochloric acid to yield 4-methyl-3-sulfanylbutan-1-ol hydrochloride.", "Step 4: 4-methyl-3-sulfanylbutan-1-ol hydrochloride is reacted with sodium hydroxide to yield 4-methyl-3-sulfanylbutan-1-ol.", "Step 5: 4-methyl-3-sulfanylbutan-1-ol is oxidized using hydrogen peroxide in the presence of sodium hydroxide to yield 4-methyl-3-sulfanylpentan-1-ol." ] } | |
CAS RN |
933455-14-2 |
Product Name |
4-methyl-3-sulfanylpentan-1-ol |
Molecular Formula |
C6H14OS |
Molecular Weight |
134.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
